Cas no 2138574-67-9 (tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate)

Tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate is a versatile heterocyclic compound featuring a pyrazole core substituted with an amino group and a furan ring, further functionalized with a tert-butyl acetate moiety. This structure offers significant potential as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The tert-butyl ester group enhances stability and solubility, facilitating further derivatization. The presence of both amino and furan functionalities provides multiple reactive sites for selective modifications, making it valuable for constructing complex scaffolds. Its well-defined chemical properties ensure reproducibility in synthetic applications, supporting its use in research and industrial settings.

tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate structure

2138574-67-9 structure

Product Name:tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate

CAS No:2138574-67-9

MF:C₁₃H₁₇N₃O₃

MW:263.292382955551

CID:6141225

PubChem ID:165499213

Update Time:2025-05-21

tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

- 2138574-67-9
- EN300-1154157
- tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate
- Inchi： 1S/C13H17N3O3/c1-13(2,3)19-12(17)7-16-11(14)6-10(15-16)9-4-5-18-8-9/h4-6,8H,7,14H2,1-3H3
- InChI Key： YTCRJPZLLOUVEE-UHFFFAOYSA-N
- SMILES： O(C(CN1C(=CC(C2=COC=C2)=N1)N)=O)C(C)(C)C

Computed Properties

Exact Mass: 263.12699141g/mol
Monoisotopic Mass: 263.12699141g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 83.3Å²

tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1154157-0.05g	tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate	2138574-67-9	0.05g	$768.0	2023-06-09
Enamine	EN300-1154157-0.1g	tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate	2138574-67-9	0.1g	$804.0	2023-06-09
Enamine	EN300-1154157-0.25g	tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate	2138574-67-9	0.25g	$840.0	2023-06-09
Enamine	EN300-1154157-0.5g	tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate	2138574-67-9	0.5g	$877.0	2023-06-09
Enamine	EN300-1154157-1.0g	tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate	2138574-67-9	1g	$914.0	2023-06-09
Enamine	EN300-1154157-2.5g	tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate	2138574-67-9	2.5g	$1791.0	2023-06-09
Enamine	EN300-1154157-5.0g	tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate	2138574-67-9	5g	$2650.0	2023-06-09
Enamine	EN300-1154157-10.0g	tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate	2138574-67-9	10g	$3929.0	2023-06-09

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Additional information on tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate

Comprehensive Overview of tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate (CAS No. 2138574-67-9)

tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate (CAS No. 2138574-67-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and furan heterocyclic structures, serves as a key intermediate in the synthesis of bioactive molecules. Its tert-butyl ester group enhances stability, making it a valuable building block in drug discovery and development.

The growing interest in heterocyclic compounds like tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate stems from their versatile applications in medicinal chemistry. Researchers are particularly intrigued by its potential role in targeting kinase inhibitors and anti-inflammatory agents, aligning with current trends in personalized medicine and cancer therapeutics. The compound's amino and furan functionalities offer opportunities for further derivatization, enabling the creation of novel drug candidates.

In the context of green chemistry and sustainable synthesis, CAS No. 2138574-67-9 has been explored for its compatibility with eco-friendly reaction conditions. Recent studies highlight its utility in microwave-assisted synthesis and catalyzed coupling reactions, addressing the demand for efficient and environmentally benign methodologies. This aligns with the broader industry shift toward reducing organic waste and optimizing atom economy.

From an analytical perspective, tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate exhibits distinct spectroscopic properties, facilitating its identification via NMR and mass spectrometry. Its chromatographic behavior has been documented in HPLC and LC-MS protocols, supporting quality control in industrial-scale production. These features are critical for researchers investigating structure-activity relationships (SAR) in drug design.

The compound's relevance extends to agrochemical innovation, where its pyrazole core is leveraged in developing next-generation pesticides and herbicides. With increasing global focus on food security and crop protection, derivatives of CAS No. 2138574-67-9 are being evaluated for their efficacy against resistant pest strains. This application underscores its dual significance in human health and agricultural sustainability.

Ongoing research into tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate also explores its potential in material science, particularly in designing functional polymers and coordination complexes. Its ability to act as a ligand for metal ions opens avenues for catalytic systems and nanomaterial synthesis, reflecting interdisciplinary advancements.

In summary, tert-butyl 2-[5-amino-3-(furan-3-yl)-1H-pyrazol-1-yl]acetate (CAS No. 2138574-67-9) represents a multifaceted compound with broad applicability across life sciences and technology. Its structural motifs and synthetic adaptability position it at the forefront of innovation, addressing contemporary challenges in healthcare, agriculture, and sustainable chemistry.